Cas no 1935653-63-6 (1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine)

1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine structure
1935653-63-6 structure
Product Name:1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine
CAS No:1935653-63-6
MF:C9H15N3O
MW:181.234901666641
CID:5690908
PubChem ID:130975963
Update Time:2023-11-24

1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(Oxolan-3-yl)ethyl]-1H-pyrazol-3-amine
    • 1935653-63-6
    • EN300-1111160
    • 1H-Pyrazol-3-amine, 1-[2-(tetrahydro-3-furanyl)ethyl]-
    • 1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine
    • Inchi: 1S/C9H15N3O/c10-9-2-5-12(11-9)4-1-8-3-6-13-7-8/h2,5,8H,1,3-4,6-7H2,(H2,10,11)
    • InChI Key: MJTWROSCYJRKDY-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)CCN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 354.4±12.0 °C(Predicted)
  • pka: 3.98±0.10(Predicted)

1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine Pricemore >>

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